Cas no 1878493-20-9 (3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile)

3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile is a specialized organic compound featuring a thiazole core functionalized with a methoxymethyl group and a propanenitrile side chain. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both the thiazole ring and nitrile group enhances reactivity, enabling participation in cyclization, condensation, and nucleophilic addition reactions. Its methoxymethyl substituent further contributes to solubility and stability, facilitating handling in organic synthesis. The compound is valued for its potential in constructing heterocyclic frameworks, making it useful in medicinal chemistry for developing bioactive molecules. Proper storage under inert conditions is recommended to maintain its integrity.
3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile structure
1878493-20-9 structure
Product Name:3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile
CAS No:1878493-20-9
MF:C8H10N2OS
MW:182.242800235748
CID:6411635
PubChem ID:165858463
Update Time:2025-10-30

3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1829553
    • 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanenitrile
    • 1878493-20-9
    • 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile
    • Inchi: 1S/C8H10N2OS/c1-11-5-8-10-7(6-12-8)3-2-4-9/h6H,2-3,5H2,1H3
    • InChI Key: OCPICJWWNPREPW-UHFFFAOYSA-N
    • SMILES: S1C=C(CCC#N)N=C1COC

Computed Properties

  • Exact Mass: 182.05138412g/mol
  • Monoisotopic Mass: 182.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.2Ų

3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile Pricemore >>

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Additional information on 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile

Comprehensive Overview of 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile (CAS No. 1878493-20-9)

3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile (CAS No. 1878493-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a thiazole ring, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a methoxymethyl group with a propanenitrile moiety, makes it a versatile building block for drug discovery and material science applications.

The compound's CAS number 1878493-20-9 is frequently searched in chemical databases, reflecting its growing relevance in industrial and academic settings. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are widely used in medicinal chemistry. The thiazole core is known for its pharmacological properties, and modifications like the methoxymethyl group can enhance solubility and bioavailability.

In recent years, the demand for 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile has increased due to its role in developing sustainable agrochemicals. With the global focus on eco-friendly pest control, this compound's derivatives are being explored as safer alternatives to traditional pesticides. Its nitrile functionality also makes it valuable for click chemistry applications, a hot topic in modern synthetic methodologies.

From a synthetic perspective, the compound's propanenitrile chain offers reactivity for further functionalization, enabling the creation of diverse molecular architectures. This aligns with current trends in fragment-based drug design, where small molecules like 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile serve as critical fragments for optimizing drug candidates. Its stability under various conditions further enhances its utility in multi-step syntheses.

Analytical studies of CAS No. 1878493-20-9 reveal excellent purity profiles, making it suitable for high-throughput screening platforms. The compound's thiazole ring exhibits characteristic UV absorption, facilitating its detection in complex mixtures. These properties are crucial for researchers working on high-content screening and combinatorial chemistry, areas that dominate contemporary drug discovery pipelines.

Environmental considerations are also driving interest in this compound. Unlike persistent organic pollutants, 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile shows favorable degradation profiles in biodegradation studies. This addresses the pharmaceutical industry's push toward green chemistry principles, a major concern for regulatory bodies and environmentally conscious manufacturers.

The compound's nomenclature often appears in searches related to structure-activity relationships (SAR), as its scaffold permits systematic modifications to study biological effects. Computational chemists frequently include 1878493-20-9 in molecular docking simulations to predict interactions with target proteins, demonstrating its importance in computer-aided drug design workflows.

Supply chain professionals tracking specialty chemicals note consistent demand for this material, particularly from contract research organizations. Its CAS registry entry includes detailed spectroscopic data, supporting quality control in Good Manufacturing Practice (GMP) environments. This documentation is vital for companies navigating regulatory compliance in multiple jurisdictions.

Looking ahead, 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propanenitrile is poised to play a greater role in precision medicine initiatives. Its structural features align well with current strategies for developing targeted therapies, especially in oncology and infectious disease research. The compound's adaptability to various bioconjugation techniques further expands its potential in diagnostic applications.

In summary, CAS No. 1878493-20-9 represents a compelling case study in how functionalized heterocycles drive innovation across chemical industries. Its balanced properties - synthetic accessibility, derivatization potential, and environmental profile - make it a standout candidate for addressing modern challenges in life sciences and advanced materials development.

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